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Compound of Interest

Compound Name: Bromo-dragonfly hydrochloride

Cat. No.: B131113 Get Quote

Application Notes and Protocols for Bromo-
dragonfly Hydrochloride
For Researchers, Scientists, and Drug Development Professionals

Disclaimer: Bromo-dragonfly hydrochloride is a potent and potentially hazardous

psychoactive substance with limited toxicological data available.[1][2][3] It should only be

handled by trained professionals in a controlled laboratory setting with appropriate engineering

controls and personal protective equipment. This document provides guidance based on

available information and general principles of laboratory safety for hazardous compounds. All

procedures must be conducted in strict accordance with institutional and national safety

regulations.

Introduction
Bromo-dragonfly hydrochloride (1-(8-bromobenzo[1,2-b;4,5-b']difuran-4-yl)-2-aminopropane

hydrochloride) is a synthetic phenethylamine and a potent hallucinogen.[4][5] Its high potency

and long duration of action, coupled with reports of severe adverse effects and fatalities,

necessitate extreme caution in its handling and disposal.[1][3][6] These application notes

provide detailed procedures for the safe handling and disposal of Bromo-dragonfly
hydrochloride in a research environment.
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A summary of the key chemical and physical properties of Bromo-dragonfly hydrochloride is

presented in Table 1. This information is crucial for understanding its behavior and for

developing appropriate handling procedures.

Property Value Reference

Chemical Formula C₁₃H₁₂BrNO₂ · HCl [4]

Molecular Weight 330.6 g/mol [7][8]

Appearance Crystalline solid, powder [9]

CAS Number 219986-78-4 [4][10]

Solubility
DMF: 1 mg/ml; DMSO: 5

mg/ml; Methanol: 1 mg/ml
[4]

UV max 225, 283, 295 nm [4][5]

Hazard Identification and Toxicity
Bromo-dragonfly hydrochloride is classified as acutely toxic if swallowed.[7] It is a potent

agonist of serotonin receptors, particularly the 5-HT2A receptor, which is responsible for its

hallucinogenic effects.[3][5][9] The toxicity of Bromo-dragonfly appears to be high in humans,

with several reported fatalities.[1][3]

Known Health Hazards:

Acute Toxicity: Toxic if swallowed.[7]

Hallucinogenic Effects: Potent hallucinogen with a long duration of action (up to 2-3 days).[1]

[3]

Vasoconstriction: Can cause intense peripheral vasoconstriction, potentially leading to tissue

necrosis.[1][3]

Other Adverse Effects: Agitation, tachycardia, hypertension, seizures, hyperthermia, and

organ damage have been reported.[3][6]
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Due to the high potency and severe health risks, exposure to Bromo-dragonfly
hydrochloride must be minimized through strict adherence to the handling procedures

outlined below.

Safe Handling Procedures
All work with Bromo-dragonfly hydrochloride must be performed in a designated area within

a certified chemical fume hood or a containment ventilated enclosure (CVE) to prevent

inhalation of the powder.

A comprehensive list of required PPE is provided in Table 2.

PPE Specification Rationale

Gloves
Double-gloving with nitrile

gloves.

To prevent skin contact. The

outer glove should be removed

and disposed of as hazardous

waste immediately after

handling the compound.

Lab Coat
Disposable, solid-front, back-

closing gown.

To protect clothing and skin

from contamination.

Eye Protection
Chemical splash goggles and

a face shield.

To protect eyes and face from

splashes and aerosols.

Respiratory Protection
A NIOSH-approved N95 or

higher-rated respirator.

To prevent inhalation of

airborne particles, especially

when handling the solid

compound.[11]

Fume Hood/Containment Ventilated Enclosure (CVE): All handling of Bromo-dragonfly
hydrochloride powder and solutions must be performed in a certified chemical fume hood

or CVE.

Safety Shower and Eyewash Station: Must be readily accessible in the laboratory.
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The following diagram illustrates the general workflow for safely handling Bromo-dragonfly
hydrochloride in a research setting.

Preparation

Handling

Cleanup & Disposal

Don appropriate PPE

Prepare designated work area in fume hood

Weigh compound in fume hood

Prepare solutions in fume hood

Perform experiment

Decontaminate surfaces and equipment

Dispose of all waste as hazardous

Doff PPE in designated area

Wash hands thoroughly
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Figure 1. General workflow for handling Bromo-dragonfly hydrochloride.

Disposal Procedures
All waste contaminated with Bromo-dragonfly hydrochloride is considered hazardous waste

and must be disposed of according to institutional and national regulations for hazardous

chemical waste.[12][13]

Solid Waste: Contaminated PPE (gloves, gowns), weighing paper, and other solid materials

should be placed in a dedicated, labeled, and sealed hazardous waste container.

Liquid Waste: Unused solutions and contaminated solvents should be collected in a

dedicated, labeled, and sealed hazardous waste container.

Sharps Waste: Contaminated needles and other sharps must be placed in a puncture-

resistant sharps container labeled as hazardous waste.

Work Surfaces: At the end of each procedure, all work surfaces in the fume hood should be

decontaminated. A suitable decontamination solution (e.g., a solution of a strong oxidizing

agent followed by a soap and water wash) should be used. The choice of decontaminating

agent should be made in consultation with the institution's environmental health and safety

department.

Equipment: All non-disposable equipment should be thoroughly decontaminated before

being removed from the fume hood.

The logical relationship for the disposal procedure is outlined in the following diagram:
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Figure 2. Disposal pathway for Bromo-dragonfly hydrochloride waste.

Emergency Procedures
In a Fume Hood:

Alert others in the area.

Wearing appropriate PPE, cover the spill with an absorbent material.

Gently collect the absorbent material and place it in a sealed hazardous waste container.

Decontaminate the area of the spill.

Outside a Fume Hood:

Evacuate the area immediately.

Prevent others from entering the area.

Contact the institution's emergency response team and environmental health and safety

department.
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Skin Contact: Immediately remove contaminated clothing and wash the affected area with

copious amounts of soap and water for at least 15 minutes. Seek immediate medical

attention.

Eye Contact: Immediately flush eyes with copious amounts of water for at least 15 minutes,

holding the eyelids open. Seek immediate medical attention.

Inhalation: Move to fresh air immediately. Seek immediate medical attention.

Ingestion: Seek immediate medical attention. Do not induce vomiting.

Conclusion
Bromo-dragonfly hydrochloride is a substance that poses significant health risks. Strict

adherence to the handling and disposal procedures outlined in these application notes is

essential to ensure the safety of all laboratory personnel. Researchers must always consult

their institution's safety policies and procedures before working with this compound.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. Bromo-DragonFLY - Wikipedia [en.wikipedia.org]

2. Toxicity of Bromo-DragonFLY as a New Psychoactive Substance: Application of In Silico
Methods for the Prediction of Key Toxicological Parameters Important to Clinical and
Forensic Toxicology - PubMed [pubmed.ncbi.nlm.nih.gov]

3. April 26, 2016: What is Bromo-DragonFly? | Tennessee Poison Center | FREE 24/7
Poison Help Hotline 800.222.1222 [vumc.org]

4. caymanchem.com [caymanchem.com]

5. Bromo-dragonfly hydrochloride | 332012-24-5 | Benchchem [benchchem.com]

6. researchgate.net [researchgate.net]

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 7 / 8 Tech Support

https://www.benchchem.com/product/b131113?utm_src=pdf-body
https://www.benchchem.com/product/b131113?utm_src=pdf-custom-synthesis
https://en.wikipedia.org/wiki/Bromo-DragonFLY
https://pubmed.ncbi.nlm.nih.gov/39119730/
https://pubmed.ncbi.nlm.nih.gov/39119730/
https://pubmed.ncbi.nlm.nih.gov/39119730/
https://www.vumc.org/poison-control/toxicology-question-week/april-26-2016-what-bromo-dragonfly
https://www.vumc.org/poison-control/toxicology-question-week/april-26-2016-what-bromo-dragonfly
https://www.caymanchem.com/product/11561/bromo-dragonfly-hydrochloride
https://www.benchchem.com/product/b131113
https://www.researchgate.net/publication/23672550_A_Fatal_Poisoning_Involving_Bromo-Dragonfly
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b131113?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


7. Bromo-dragonfly hydrochloride | C13H13BrClNO2 | CID 49795902 - PubChem
[pubchem.ncbi.nlm.nih.gov]

8. Bromo-DragonFLY (hydrochloride) - Cayman Chemical Forensics [bioscience.co.uk]

9. chemicalroute.com [chemicalroute.com]

10. Bromo-DragonFLY (hydrochloride) | 219986-78-4 [chemicalbook.com]

11. Safe handling of hazardous drugs - PMC [pmc.ncbi.nlm.nih.gov]

12. cdn.caymanchem.com [cdn.caymanchem.com]

13. Hazardous Drugs - Controlling Occupational Exposure to Hazardous Drugs |
Occupational Safety and Health Administration [osha.gov]

To cite this document: BenchChem. [proper handling and disposal procedures for Bromo-
dragonfly hydrochloride]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b131113#proper-handling-and-disposal-procedures-
for-bromo-dragonfly-hydrochloride]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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